Cas no 138650-26-7 (3-aminothietane-3-carboxylic acid)

• Product Name: 3-aminothietane-3-carboxylic acid
• CAS No: 138650-26-7
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• MDL: MFCD12547204
• CID: 829126
• PubChem ID: 15024263
• Update Time: 2025-04-19

3-aminothietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxylicacid,3-amino-(9CI)
• 3-aminothietane-3-carboxylic acid
• 3-Thietanecarboxylic acid, 3-amino-
• AG-C-28932
• AGN-PC-003EBW
• CTK7I5871
• HT689
• MolPort-004-778-447
• SureCN2085318
• PB19288
• SY322462
• 3-Aminothietane-3-carboxylic acid 95+%
• 3-Aminothietane-3-carboxylic acid HCl
• CS-0003942
• DTXSID80567106
• MFCD12547204
• P11488
• PS-17371
• 3-aminothietane-3-carboxylicacid
• 138650-26-7
• J-511736
• EN300-2966849
• AKOS015907306
• SCHEMBL2085318
• DB-294227

• MDL： MFCD12547204
• Inchi： 1S/C4H7NO2S/c5-4(3(6)7)1-8-2-4/h1-2,5H2,(H,6,7)
• InChI Key： JEDSDHIXKWUWHC-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)(C1)N

Computed Properties

• Exact Mass: 133.01981
• Monoisotopic Mass: 133.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (67 g/l) (25 º C),
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives